Lead monoxide

• IUPAC Name: oxolead
• InChI: InChI=1S/O.Pb
• InChI Key: YEXPOXQUZXUXJW-UHFFFAOYSA-N
• Canonical SMILES: O=[Pb]
• Molecular Formula: PbO, OPb
• DSSTOX Substance ID: DTXSID601018731
• Molecular Weight: 223 g/mol
• Physical Description: Litharge appears as odorless gray or yellow green or red-brown solid. Sinks in water. (USCG, 1999), Dry Powder; Other Solid, Red to yellow crystals; [ICSC] Practically insoluble in water (17 mg/L at 20 deg C); [ATSDR ToxProfiles], RED-TO-YELLOW CRYSTALS.
• Boiling Point: 1472 °C, 1470 °C
• Solubility: In water: 0.0504 g/L at 25 °C (alpha form); 0.1065 g/L at 25 °C (beta form), Water: 0.017 g/L at 20 °C, Insoluble in water, alcohol; soluble in acetic acid, dilute nitric acid, warm soln of fixed alkali hydroxides, Soluble in ammonium chloride, Solubility in water: none
• Density: 9.5 at 68 °F (USCG, 1999) - Denser than water; will sink, 9.64 g/cu cm, Density: 9.53 g/cu cm (alpha); 9.6 g/cu cm (beta), 9.5 g/cm³
• Vapor Pressure: 1 Pa at 724 °C; 10 Pa at 816 °C; 100 Pa at 928 °C; 1kPa at 1065 °C; 10 kPa at 1241 °C; 100 kPa at 1471 °C
• Color/Form: Exists in 2 forms: red to reddish-yellow, tetragonal crystals at ordinary temperature; yellow, orthorhombic crystals, stable above 489 °C, Yellow orthorhombic crystals
• CAS No.: 1317-36-8, 1314-27-8, 12059-89-1, 79120-33-5
• Melting Point: 887 °C, MP: 897 °C, begins to sublime before melting, 888 °C

Description

Lead monoxide (PbO), also known as litharge, is an industrially significant inorganic compound with two primary crystalline forms: a red tetragonal form (litharge) and a yellow orthorhombic form (massicot). This high-purity reagent is essential in materials science research, particularly in the development and study of lead-based glasses and radiation-shielding materials, where it imparts specific density and refractive index properties. Its pivotal role extends to the investigation of lead-acid battery chemistry, serving as a precursor in the formation of active paste materials for electrodes. Furthermore, PbO is a critical starting material in the synthesis of other important lead compounds, including lead-based pigments, stabilizers for PVC, and lead zirconate titanate (PZT) piezoceramics. The compound functions as a strong Lewis acid and exhibits amphoteric behavior, dissolving in strong acids to form Pb²⁺ salts and in strong bases to form plumbite ions ([Pb(OH)₃]⁻ or [PbO₂]²⁻). Its semiconducting properties, with a bandgap of approximately 2.6 eV for the tetragonal phase, also make it a subject of interest in the study of oxide semiconductors and photoelectrochemical systems. Researchers value this high-purity PbO for its consistent quality, which is paramount for achieving reproducible results in synthetic and analytical applications.

Advanced Synthesis Methodologies for Lead Monoxide Nanostructures

Wet Chemical Synthesis Routes for Lead Monoxide Nanoparticles

Wet chemical synthesis represents a versatile and widely utilized category of methods for producing this compound nanoparticles. These approaches offer excellent control over particle size, shape, and crystallinity by manipulating reaction parameters in a liquid phase. Numerous techniques fall under this category, including sol-gel pyrolysis, hydrothermal and solvothermal methods, co-precipitation, and chemical deposition, each providing distinct advantages for fabricating specific nanostructures. researchgate.netacs.orgresearchgate.net

The sol-gel method is a low-cost and straightforward technique for preparing nano-oxides, offering significant control over the size and morphology of the resulting particles. researchgate.netijcps.org The process typically involves the transition of a solution ("sol") into a gel-like solid phase, followed by thermal treatment (pyrolysis or calcination) to yield the final oxide nanostructures. electrochemsci.orgresearchgate.net

A common approach involves using lead acetate (B1210297) [Pb(C₂H₃O₂)₂] as a precursor and a polymer, such as polyvinyl alcohol (PVA), as a capping or stabilizing agent. ijcps.orgelectrochemsci.org In a typical synthesis, an aqueous solution of lead acetate and PVA is heated to form a transparent sol. Evaporation of the solvent leads to a viscous gel, which is then calcined at a specific temperature. electrochemsci.org The calcination temperature is a critical parameter; for instance, decomposition of intermediate compounds to form lead oxide can occur at temperatures around 500°C. researchgate.net This method has been successfully used to produce PbO nanoparticles with crystalline sizes of approximately 63 nm. ijcps.org

Variations of the sol-gel method include the use of different precursors and stabilizing agents. Lead nitrate (B79036) [Pb(NO₃)₂] can also serve as a precursor. electrochemsci.org Gelatin has been employed as a medium where its long-chain compounds terminate the growth of PbO nanoparticles and provide stabilization. researchgate.net Analysis of gelatin-based synthesis has shown that calcination temperature influences the resulting crystal phase; at 500°C, a tetragonal phase dominates, while at 600°C, the orthorhombic phase becomes more prevalent. researchgate.net Porous anodic aluminum oxide (AAO) templates have also been utilized in a sol-gel method to prepare highly ordered PbO nanowire arrays with diameters of approximately 80 nm, corresponding to the nanochannels of the template. mdpi.comencyclopedia.pub

Table 1: Research Findings in Sol-Gel Synthesis of PbO Nanostructures

Precursor(s)	Stabilizer/Medium	Key Parameters	Resulting Nanostructure	Reference
Lead acetate	Polyvinyl alcohol (PVA)	Calcination at 500°C	Crystalline nanoparticles (~63 nm)	ijcps.org
Lead acetate, Citric acid	-	Drying conditions, Calcination temp.	Nanoparticles (50-120 nm) or thick plates	researchgate.net
-	Gelatin	Calcination at 500°C vs. 600°C	Tetragonal vs. Orthorhombic phase nanoparticles	researchgate.net
-	Porous AAO Template	Template-assisted growth	Nanowire arrays (~80 nm diameter)	mdpi.comencyclopedia.pub

Hydrothermal and solvothermal synthesis are effective methods for producing crystalline nanoparticles at moderate temperatures. These techniques involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions within a sealed, heated vessel, known as an autoclave. proquest.comnottingham.ac.uk The elevated temperature and pressure facilitate the dissolution and recrystallization of materials, leading to the formation of well-defined nanostructures.

In the hydrothermal synthesis of PbO, various capping agents can be investigated to control the particle size, with some studies aiming for nanoparticles smaller than 10 nm. proquest.comresearchgate.net The choice of precursors and reaction conditions is crucial. For example, single-crystalline PbO nanorods have been successfully synthesized via a facile hydrothermal approach. mdpi.com Another study demonstrated the formation of PbO₂ nanoparticles from a Pb(OH)₃⁻ solution in the presence of an oxidizing agent at 60°C for 3 hours. proquest.com The morphology of the final product is highly dependent on these parameters; flower-like structures have been produced via hydrothermal synthesis, which provides a high active surface area. nottingham.ac.uk

Table 2: Examples of Hydrothermal Synthesis of Lead Oxide Nanostructures

Precursor(s)	Solvent/Medium	Conditions	Resulting Nanostructure	Reference
Lead Nitrate, TeCl₄	Aqueous	Low temperature, short time	PbTe nanoparticles	researchgate.net
Pb(OH)₃⁻ solution, (NH₄)₂S₂O₈	Aqueous with PVP	60°C for 3 hours	α-PbO₂ nanoparticles	proquest.com
Not specified	Aqueous	Not specified	Single-crystalline nanorods	mdpi.com
Not specified	Aqueous	Electrochemical oxidation	Flower-like structures	nottingham.ac.uk

Co-precipitation is a robust and scalable method for synthesizing nanoparticles, valued for its simplicity and effectiveness. researchgate.nettroindia.in The technique involves dissolving one or more precursors in a solution and then inducing precipitation by adding a precipitating agent, often a base like sodium hydroxide (B78521) (NaOH). dergipark.org.trsemanticscholar.org The resulting precipitate is then typically isolated, washed, and calcined to obtain the final nanoparticle product.

This method allows for fine control over the particle's characteristics by adjusting parameters like temperature, pH, and reactant concentrations. dergipark.org.trsemanticscholar.org For instance, using lead(II) acetate and sodium hydroxide, researchers have demonstrated that at elevated temperatures (e.g., 90°C) and high concentrations of NaOH (14.5 M), spherical α-PbO nanoparticles with sizes around 17.7 nm can be synthesized. semanticscholar.org Conversely, by decreasing the ratio of sodium hydroxide to lead acetate at moderate temperatures, a structural change can be induced, leading to the formation of two-dimensional (2D) β-PbO nanoflakes with thicknesses under 100 nm. dergipark.org.trsemanticscholar.org Other studies using lead nitrate and sodium hydroxide have produced PbO nanoparticles with crystal sizes of approximately 35 nm after calcination at 600°C. researchgate.nettroindia.in

Table 3: Parameter Control in Co-precipitation Synthesis of PbO Nanoparticles

Precursor	Precipitating Agent	Key Parameters	Resulting Nanostructure & Size	Reference
Lead(II) acetate (0.8 M)	Sodium hydroxide (14.5 M)	90°C	Spherical α-PbO nanoparticles (17.7 nm)	semanticscholar.org
Lead(II) acetate	Sodium hydroxide	Moderate temperature, lower NaOH ratio	2D β-PbO nanoflakes (<100 nm thick)	dergipark.org.trsemanticscholar.org
Lead nitrate (0.1 M)	Sodium hydroxide (0.8 M)	Calcination at 600°C	PbO nanoparticles (~35 nm)	troindia.in
Lead acetate trihydrate (0.1 M)	Sodium hydroxide (0.1 M)	Reaction at 70°C, annealing at 130°C	α-PbO nanoparticles	chalcogen.ro

Chemical deposition methods involve the formation of a solid film or nanostructured layer on a substrate directly from a chemical solution. Chemical Bath Deposition (CBD) is a notable example, prized for being an affordable and relatively simple technique for producing thin films and nanostructures. researchgate.netacs.org

In a typical CBD synthesis of PbO nanostructures, a substrate is immersed in a chemical bath containing lead precursors. Often, a seed layer, which can be deposited by a method like physical vapor deposition (PVD), is used to facilitate and guide the growth of the desired nanostructures. researchgate.netacs.orgnih.gov The growth temperature of the chemical bath has a profound impact on the morphology of the resulting PbO nanostructures. Research has shown that at a deposition temperature of 50°C, nanofiber-like structures are formed on the seed layer. acs.orgnih.gov When the temperature is increased to 70°C, the morphology changes to nanoflower-like structures. acs.orgnih.gov The resulting nanostructures have been identified as having a polycrystalline tetragonal phase, sometimes corresponding to Pb₃O₄. acs.orgnih.gov

Sonochemical synthesis utilizes the energy of high-frequency ultrasound to induce, accelerate, or modify chemical reactions in a liquid medium. The physical phenomenon responsible for this is acoustic cavitation—the formation, growth, and implosive collapse of bubbles in the solution, which creates localized hot spots with extremely high temperatures and pressures. This method has been employed for the synthesis of various PbO nanostructures. researchgate.netresearchgate.net

For example, sonochemistry has been used to prepare 1D polymeric lead(II) complexes, which can then serve as precursors for PbO nanoparticles through subsequent thermal decomposition (thermolysis). semanticscholar.org This two-step process has been reported to yield PbO nanoparticles with a size of approximately 33 nm. semanticscholar.org The choice of precipitating agents in the sonochemical process can also influence the final product. electrochemsci.org

"Chemical solution methods" is a broad term that encompasses various synthesis routes where the precursor is dissolved in a solvent and transformed into the desired material. This approach is fundamental to creating nanostructured materials for specific applications, such as energy storage. nottingham.ac.uk

In the context of lead-acid batteries, chemical solution methods have been used to synthesize nanostructured PbO to enhance discharge capacity and cycle life. nottingham.ac.uk One study reported the synthesis of PbO with flower-like structures using a chemical solution approach. nottingham.ac.uk These structures provide a high active surface area, which is beneficial for subsequent electrochemical processes. When used as a precursor, this flower-like PbO can be electrochemically oxidized to form nanodendritic PbO₂, a material that has shown improved performance in lead-acid storage devices. nottingham.ac.uk

Sonochemical Synthesis Parameters and Effects

Physical and Hybrid Synthesis Techniques for this compound Films and Nanostructures

Physical and hybrid synthesis methods offer robust control over the growth and deposition of this compound nanostructures, enabling the formation of high-quality thin films and nanoparticles. These techniques often involve high-energy processes or the combination of physical deposition with chemical reactions.

Laser ablation has emerged as a versatile and clean method for synthesizing this compound nanostructures. mdpi.com This technique involves irradiating a lead target with a high-power laser, typically in a liquid environment. The intense laser pulses ablate the target material, creating a plasma plume that rapidly cools and condenses to form nanoparticles.

Researchers have successfully fabricated PbO quantum dots (QDs) and two-dimensional (2D) nanosheets using a liquid-phase exfoliation (LPE) method. mdpi.com In one study, PbO nanoparticles were formed by the laser ablation of a lead target in hot water. mdpi.com The resulting nanoparticles initially exhibited a spherical shape, which transformed into octahedra, rods, or plates upon further laser heating in the water. mdpi.com Another investigation demonstrated the synthesis of PbO nanoparticles at a water/air interface under Langmuir films, yielding round nanoparticles with diameters of several nanometers. mdpi.com The crystallinity and size of these nanoparticles were found to increase with a rise in temperature to 40–50 °C. mdpi.com

The characteristics of the synthesized PbO nanoparticles can be controlled by varying parameters such as laser energy and the number of laser pulses. For instance, using a pulsed Nd:YAG laser with an energy of 400 mJ/pulse, the particle size of PbO nanoparticles was found to decrease as the number of laser pulses increased. uobaghdad.edu.iq This is attributed to the absorption of incident laser energy by the excised particles, causing them to fragment into smaller particles. uobaghdad.edu.iq

Laser Ablation Parameter	Resulting PbO Nanostructure	Key Findings
Laser Ablation in Hot Water	Spherical nanoparticles, octahedra, rods, plates	Shape transformation observed with laser heating. mdpi.com
Laser Ablation at Water/Air Interface	Round nanoparticles (several nm diameter)	Size and crystallinity increase with temperature. mdpi.com
Pulsed Nd:YAG Laser (400 mJ/pulse)	Nanoparticles with varying size	Particle size is inversely proportional to the number of laser pulses. uobaghdad.edu.iq
Liquid-Phase Exfoliation (LPE)	Quantum Dots (QDs) and 2D Nanosheets	Successful fabrication of various dimensionalities. mdpi.com

Spray pyrolysis is a cost-effective and scalable technique for depositing thin films of this compound over large areas. researchgate.netaip.org The process involves spraying a precursor solution, typically an aqueous solution of a lead salt like lead nitrate or lead acetate, onto a heated substrate. researchgate.netaip.orgresearchgate.net The high temperature causes the solvent to evaporate and the precursor to decompose, forming a thin film of PbO on the substrate surface.

The properties of the deposited films are highly dependent on the substrate temperature. aip.orgijpcbs.com Studies have shown that at lower temperatures (e.g., below 200°C), the pyrolytic decomposition of lead acetate is incomplete. aip.org As the temperature increases, a transition to reddish-brown films, characteristic of α-PbO, is observed, with an optimal temperature for forming the photoactive litharge (α-PbO) phase often cited around 360-375°C. researchgate.netaip.org At temperatures above this, the tetragonal structure can deteriorate, and orthorhombic phases may appear or the film may peel from the substrate. researchgate.netaip.org

The orientation of the polycrystalline films is also influenced by temperature. For example, films coated at 225°C and 275°C showed a (101) orientation, while those deposited at 325°C and 375°C exhibited a (002) orientation. researchgate.net Using lead chloride as a precursor, polycrystalline tetragonal phase PbO films have also been successfully deposited. sphinxsai.com

Precursor	Substrate Temperature (°C)	Resulting Phase/Orientation	Band Gap (eV)
Lead Acetate	250	α-PbO and β-PbO mixture	~2.88 (β-PbO) & ~1.93 (α-PbO)
Lead Acetate	360	Predominantly α-PbO (tetragonal) with 002 orientation	1.93
Lead Acetate	400	Transition from whitish to reddish-brown film	-
Lead Nitrate	250	Polycrystalline α-PbO (tetragonal)	-
Lead Nitrate	340	Critical for CdO-PbO mixed film formation	2.6 (for mixed film)
Lead Chloride	200-350	Polycrystalline, transition from (101) to (002) orientation	2.31 - 2.80

Thermal decomposition involves heating a lead-containing precursor to a temperature at which it decomposes to form this compound. d-nb.info This method is straightforward and can be used to produce nanocrystalline PbO. A common precursor is lead oxalate (B1200264) (PbC2O4), which can be synthesized from lead chloride and oxalic acid. d-nb.info

In a typical process, the lead oxalate precursor is heated in a furnace. For example, heating dry PbC2O4 for 3 hours at 425°C results in the formation of red-colored, nanocrystalline PbO. d-nb.info The chemical reaction proceeds as follows: PbC2O4 → PbO + CO2 + CO. d-nb.info The final product is often the tetragonal α-PbO (litharge) phase, especially when the decomposition occurs in specific atmospheric conditions. The thermal decomposition of lead(II) hydroxycarbonate has also been reported to form both α-PbO and β-PbO phases. osti.gov

Studies on hydrated lead oxides have shown that their thermal decomposition at 120°C can yield a mixture of litharge and massicot. google.com The decomposition of lead carbonate precursors at 250°C also produces a mixture of both phases. google.com

Chemical Vapor Deposition (CVD) and its variants, such as Metal-Organic CVD (MOCVD), are powerful techniques for producing high-purity thin films. capes.gov.brsamaterials.com In this process, a volatile precursor, often a metal-organic compound, is transported in the vapor phase to a substrate where it decomposes or reacts to form the desired film.

For this compound synthesis, lead bis-dipivaloylmethanate has been used as a precursor in KrF laser-assisted CVD. capes.gov.br In one study, films were deposited on a quartz substrate at 423 K. capes.gov.br The laser fluence was found to be a critical parameter. At a low laser fluence (100 J/m²), orthorhombic PbO (massicot) was formed. However, at higher fluences, metallic lead began to appear in the deposited film. capes.gov.br To counteract the formation of metallic lead, modifications such as increasing the oxygen content or introducing N2O with a microwave discharge have been explored, with the latter being most effective. capes.gov.br

Electrochemical deposition is a solution-based method where an electric current is used to reduce ions from an electrolyte and deposit them onto a conductive substrate. researchgate.net This technique can be used to synthesize PbO nanostructures, often through the initial deposition of metallic lead followed by oxidation, or through direct deposition of the oxide. researchgate.netacs.org

Synthesis of PbO nanorods on indium tin oxide (ITO) glass has been achieved through electrochemical deposition. researchgate.net This method can produce massive quantities of PbO nanorods with lengths of several tens of micrometers and diameters of 100-200 nm. researchgate.net While metallic lead films can be deposited electrochemically, they readily oxidize to lead oxide in the air. researchgate.net

Recent research has demonstrated the direct cathodic electrodeposition of crystalline PbO structures from nitrate solutions containing lead ions (Pb²⁺). acs.org The mechanism involves the electrodeposited lead nanoparticles catalyzing the generation of hydroxide ions (OH⁻) from the reduction of either oxygen or nitrate. This leads to the precipitation of lead hydroxide (Pb(OH)₂), which subsequently dehydrates to form PbO. acs.org This dehydration process is significantly accelerated by temperature. acs.org By controlling parameters like temperature, electrode potential, and solution conditions, the preferential formation of PbO can be achieved. acs.org

Method	Substrate	Precursor/Electrolyte	Resulting Nanostructure	Key Parameters
Electrochemical Deposition	ITO Glass	Lead Nitrate aqueous solution	Nanorods (100-200 nm diameter)	Current density (10-25mA/cm²)
Cathodic Electrodeposition	Boron Doped Diamond	0.1 M KNO₃ + 50 μM Pb(NO₃)₂	Nanoparticles, Crystalline Structures	Electrode potential, temperature, presence of oxygen
Anodic Oxidation	Lead or Lead Alloys	Various (e.g., HNO₃)	Lead Dioxide (PbO₂) films	Anode potential

Chemical Vapor Deposition (CVD) Techniques (e.g., Metal-Organic CVD)

Green Chemistry Approaches in this compound Nanoparticle Synthesis

Green chemistry principles are increasingly being applied to nanoparticle synthesis to create more environmentally friendly and sustainable processes. jocpr.comjocpr.com These methods often utilize biological extracts from plants, which contain phytochemicals that can act as reducing and capping agents, eliminating the need for harsh chemicals.

One such approach uses an aqueous extract from the leaves of Muntingia calabura to synthesize PbO nanoparticles. researchgate.net The phytochemicals in the extract facilitate the bio-reduction of lead ions to form PbO nanoparticles. researchgate.net Characterization of these nanoparticles revealed a crystalline structure with an average particle size ranging from 60 to 85 nm. researchgate.net

Similarly, the leaf extract of Coriandrum sativum (coriander) has been successfully used as a bioreductant. jocpr.com In this method, a lead acetate solution is treated with the leaf extract. The pH is adjusted to 12 with NaOH, and the resulting precipitate is calcined at 300°C to yield dark beige colored PbO nanoparticles with an average particle size of approximately 20 nm. jocpr.com

Another green synthesis route employs green tea extract. dergipark.org.tr The synthesis was performed at various temperatures (25, 50, and 85 °C) and extract concentrations. dergipark.org.tr The resulting PbO nanoparticles exhibited both tetragonal and orthorhombic morphologies, with crystallite structures forming at lower extract concentrations and amorphous structures at higher concentrations. dergipark.org.tr

Plant Extract	Precursor	Key Synthesis Conditions	Average Particle Size
Muntingia calabura (leaves)	Not specified	Aqueous extract acts as reducing/capping agent	60-85 nm researchgate.net
Coriandrum sativum (leaves)	Lead acetate trihydrate	pH adjusted to 12, calcination at 300°C	~20 nm jocpr.com
Green Tea	Lead acetate trihydrate	Varied temperature (25-85°C) and extract concentration	Crystalline at low extract concentration, amorphous at high

Biosynthesis Using Plant Extracts and Microorganisms

Control over Morphology and Dimensionality in PbO Nanostructures

The ability to control the size, shape, and dimensionality of this compound nanostructures is crucial as these parameters dictate their physical and chemical properties. mdpi.com Significant progress has been made in synthesizing PbO with controlled morphologies, ranging from zero-dimensional nanoparticles to complex three-dimensional architectures. mdpi.com

Zero-dimensional nanoparticles, with sizes typically under 100 nm, are a primary focus of PbO nanostructure research due to their wide range of potential applications. mdpi.com Various synthesis techniques have been developed to produce 0D PbO nanoparticles.

Laser ablation in hot water has been used to create spherical PbO nanoparticles, which can subsequently transform into octahedra, rods, or plates upon further laser heating. mdpi.com A modified co-precipitation method, reacting lead(II) acetate with sodium hydroxide at elevated temperatures, has been optimized to produce quasi-spherical α-PbO nanoparticles with a size of approximately 17.72 ± 5.6 nm. researchgate.netscispace.com Sonochemical methods have also been employed, where the decomposition of a nano-sized lead(II) coordination polymer precursor at 180°C in the presence of oleic acid yielded PbO nanoparticles of about 35 nm. scispace.com Furthermore, green synthesis routes using plant extracts, as detailed in section 2.3.1, are a common and effective method for producing 0D PbO nanoparticles. arabjchem.orgnih.govresearchgate.net

One-dimensional nanostructures, such as nanowires and nanobelts, are of interest due to their anisotropic characteristics. mdpi.com Several methods have been established for the synthesis of these 1D PbO structures.

High-quality PbO nanowires have been fabricated through a facile alkylamine-mediated thermolysis strategy. mdpi.com This method involves the thermal decomposition of lead carboxylate in the presence of hexadecylamine (B48584) (HDA). mdpi.com Another approach is the self-catalyzed vapor-liquid-solid (VLS) mechanism, where the reaction of lead with oxygen at temperatures between 200°C and 300°C resulted in the growth of PbO nanowires in the form of tapes with a thickness of about 20 nm and a width of around 150 nm. researchgate.net Plasmon-assisted VLS has also been utilized for the synthesis of gold-catalyzed lead oxide nanowires. aip.org

Two-dimensional PbO nanosheets and nanoplates have gained attention for their unique electronic and optical properties. mdpi.comacs.org Synthesis strategies for 2D PbO include both top-down and bottom-up approaches.

Facile liquid-phase exfoliation (LPE) of bulk PbO in a solvent like isopropanol (B130326) has been successfully used to produce circular 2D PbO nanosheets with diameters ranging from approximately 260 nm to 400 nm. mdpi.comacs.orgfigshare.com Laser ablation has also been demonstrated as a chemically clean route to synthesize hexagonal, single-crystal 2D PbO nanosheets with a mean size of 1.5 µm. mdpi.com Bottom-up chemical methods have also been developed. For instance, high-quality, square-like PbO nanosheets with a lateral size of about 300 nm were synthesized via the thermal decomposition of lead carboxylate. mdpi.com A modified co-precipitation method has also been used to create 2D nanoflakes of β-PbO with a thickness below 100 nm by adjusting the ratio of sodium hydroxide to lead(II) acetate at moderate temperatures. researchgate.netsemanticscholar.org

Table 2: Synthesis Methods for 2D PbO Nanostructures

Synthesis Method	Precursor/Starting Material	Resulting Morphology & Size	Reference
Liquid-Phase Exfoliation (LPE)	Bulk PbO	Circular nanosheets, 260-400 nm diameter	mdpi.comacs.orgfigshare.com
Laser Ablation	Lead (Pb)	Hexagonal nanosheets, 1.5 µm mean size	mdpi.com
Thermal Decomposition	Lead carboxylate	Square-like nanosheets, ~300 nm lateral size	mdpi.com
Modified Co-precipitation	Lead(II) acetate, Sodium hydroxide	Nanoflakes, <100 nm thickness	researchgate.netsemanticscholar.org

Three-dimensional hierarchical nanostructures, which are complex architectures assembled from lower-dimensional building blocks, are appealing due to their large surface areas and unique collective properties. mdpi.comresearchgate.netresearchgate.net

The thermal decomposition of precursor nanostructures is a common route to 3D PbO architectures. For example, 3D PbO nanostructures have been successfully synthesized by the thermal decomposition of lead(II) oxalate (PbC₂O₄) nanostructures at 420°C. mdpi.comresearchgate.net This method can produce cauliflower-like nanostructures. researchgate.net Another approach involves controlling the concentration of PbO nanoparticles at an air/water interface, which can lead to the self-assembly of 3D PbO nanostars and nanodendrites. mdpi.com Specifically, at a subphase concentration of 1 × 10⁻⁴ mol L⁻¹, single-crystalline β-PbO nanostars were formed. mdpi.com These hierarchical structures are often synthesized through processes that involve nucleation, oriented growth, and self-assembly. rsc.org

Advanced Characterization and Analytical Techniques for Lead Monoxide Research

Structural Elucidation Techniques

The crystalline structure and morphology of lead monoxide are pivotal to its physical and chemical characteristics. Techniques providing high-resolution structural information are therefore essential in its research.

X-ray Diffraction (XRD) is a primary and powerful technique for the characterization of this compound, enabling the unambiguous identification of its polymorphic forms: the tetragonal litharge (α-PbO) and the orthorhombic massicot (β-PbO). wikipedia.orgresearchgate.netnih.gov The two polymorphs exhibit distinct diffraction patterns due to their different crystal structures. researchgate.netnih.gov For instance, studies have shown that the transformation between these phases, influenced by factors like temperature and mechanical grinding, can be monitored effectively using XRD. oup.comgoogle.com The XRD patterns of PbO typically show characteristic peaks that can be indexed to either the tetragonal (P4/nmm space group) or orthorhombic (Pbcm space group) crystal system. wikipedia.orgnih.gov

Beyond phase identification, XRD is crucial for determining the average crystallite size of PbO nanoparticles. This is commonly achieved using the Debye-Scherrer equation:

D = (Kλ) / (β cosθ)

where D is the mean crystallite size, K is the Scherrer constant (typically ~0.9), λ is the X-ray wavelength, β is the full width at half maximum (FWHM) of the diffraction peak, and θ is the Bragg angle. Research has demonstrated the application of this formula to calculate the crystallite size of PbO nanoparticles synthesized under various conditions, with sizes often ranging from a few nanometers to over 100 nm. medcraveonline.com

Crystallite Size of this compound Determined by XRD

Synthesis/Processing Method	Polymorph	Average Crystallite Size (nm)
Sonochemical (Ultrasound Irradiation)	Litharge and Massicot	6-10
Chemical Synthesis	Not Specified	180
Biological Synthesis	Not Specified	78
High-Energy Ball Milling (30 min)	α-PbO and β-PbO	78
High-Energy Ball Milling (60 min)	α-PbO and β-PbO	52

High-Resolution Transmission Electron Microscopy (HRTEM) offers unparalleled insight into the nanostructural morphology and atomic-level details of this compound. This technique is instrumental in visualizing the shape and size of PbO nanostructures, such as nanoparticles, nanosheets, and nanowires. acs.org HRTEM images can reveal whether nanoparticles are spherical, quasi-spherical, or have other morphologies. acs.org

A key capability of HRTEM is lattice analysis, where the periodic arrangement of atoms in the crystal is directly imaged. The measured lattice fringe spacing in an HRTEM image can be correlated with the d-spacing values from XRD data to identify specific crystal planes. For example, observed lattice fringes with a spacing of approximately 0.28 nm have been assigned to the (200) plane of β-PbO. acs.org This level of analysis is crucial for understanding the crystallographic orientation and identifying defects within the nanostructures.

Scanning Electron Microscopy (SEM) is a widely used technique to investigate the surface morphology and particle size distribution of this compound powders and films. aip.orgresearchgate.net SEM provides high-resolution images of the sample's surface, revealing details about particle shape, aggregation, and surface texture. nih.govresearchgate.net Studies on PbO have reported various morphologies, including platelet-like structures, spherical particles, and irregular grains, depending on the synthesis or preparation method. nih.govoup.comresearchgate.net For instance, PbO particles prepared by different routes can exhibit distinct surface features, from smooth to highly agglomerated granular shapes. researchgate.net

SEM analysis is also valuable for assessing the particle size distribution within a sample. While it provides a direct visualization of the particles, image analysis software can be used to measure a statistically significant number of particles to generate a size distribution histogram. This information complements the crystallite size data obtained from XRD, as SEM measures the size of individual or agglomerated particles, which may be composed of multiple crystallites. Research has used SEM to characterize PbO particles with sizes ranging from the sub-micron to several micron scale. nih.govoup.com

Particle Size and Morphology of this compound from SEM Analysis

Preparation Method	Observed Morphology	Approximate Particle Size
Precipitation in Acetic Acid	Plate-like	Not Specified
Thermal Decomposition	Platelet	~5 µm
In-situ Polymerization	Spherical, Granular	Not Specified
Laser Ablation (50 pulses)	Spherical	Not Specified
Laser Ablation (200 pulses)	Agglomerated Spherical	Not Specified

High-Resolution Transmission Electron Microscopy (HRTEM) for Nanostructure Morphology and Lattice Analysis

Spectroscopic Investigations of Electronic and Vibrational Properties

Spectroscopic techniques are fundamental in probing the electronic and vibrational states of this compound, providing information on its chemical bonding and optical characteristics.

Fourier Transform-Infrared (FT-IR) spectroscopy is employed to identify the functional groups present in a sample by measuring the absorption of infrared radiation at different frequencies. In the context of this compound, FT-IR spectra are primarily used to confirm the presence of the characteristic lead-oxygen bonds. The absorption bands corresponding to Pb-O stretching and bending vibrations are typically observed in the far-infrared region, generally below 700 cm⁻¹. aip.orguobaghdad.edu.iqresearchgate.net For example, peaks around 460-584 cm⁻¹ are often attributed to Pb-O stretching vibrations, while peaks in the range of 670-770 cm⁻¹ can be assigned to the asymmetric bending vibrations of Pb-O-Pb. aip.orgresearchgate.net

FT-IR is also useful for detecting the presence of other functional groups, which may originate from precursors or capping agents used during synthesis, or from atmospheric interactions. For instance, the presence of hydroxyl (-OH) groups from absorbed water or carboxyl (-COOH) groups from organic precursors can be identified by their characteristic absorption bands at higher wavenumbers. aip.orguobaghdad.edu.iq

UV-Visible (UV-Vis) spectroscopy is a key technique for investigating the optical properties of this compound, particularly for determining its optical band gap (Eg). PbO is a semiconductor, and its nanostructures often exhibit strong photo-absorption in the UV-Vis range. mdpi.com The absorption spectrum shows the wavelengths of light that the material absorbs. The onset of this strong absorption is related to the energy required to excite an electron from the valence band to the conduction band.

The optical band gap is commonly calculated from the absorption data using a Tauc plot, which relates the absorption coefficient (α) to the photon energy (hν) by the equation:

(αhν)ⁿ = A(hν - Eg)

where A is a constant and the exponent n depends on the nature of the electronic transition (n=2 for a direct band gap and n=1/2 for an indirect band gap). By plotting (αhν)ⁿ against hν and extrapolating the linear portion of the curve to the energy axis, the value of the optical band gap can be determined. mdpi.com The band gap of this compound is known to be influenced by its polymorphic form and particle size, with reported values often in the range of 1.9 to 2.7 eV. medcraveonline.com Studies have shown that the absorption peak can shift, for example, from 210 nm to 220 nm depending on the synthesis method, indicating changes in the electronic structure and particle characteristics. medcraveonline.com

Mass Spectrometry for Vaporization Studies and Cluster Analysis

Electronic and Defect Structure Analysis

Density of States (DOS) calculations are a theoretical tool used to describe the distribution of electronic energy levels that are available for electrons to occupy in a material. These calculations, often performed using first-principles methods like Density Functional Theory (DFT), are fundamental to understanding the electronic and defect properties of semiconductors like this compound. researchgate.netmdpi.com Any deviation from a perfect crystal lattice, such as a point defect, can introduce new energy levels within the material's bandgap. scispace.com

For α-PbO, DOS calculations have been used to investigate the impact of native point defects, specifically lead vacancies (Vₚᵤ) and oxygen vacancies (Vₒ). researchgate.netresearchgate.net Calculations for defect-free α-PbO show the valence band maximum and conduction band minimum that define the bandgap. When defects are introduced into the model, new states appear within this gap. For an oxygen vacancy, a defect state appears at approximately 1.03 eV above the valence band maximum. researchgate.netresearchgate.net For a lead vacancy, the defect state is located very close to the valence band edge, at about 0.01 eV. researchgate.netresearchgate.net These results indicate that lead vacancies act as shallow acceptors. researchgate.net By calculating the DOS, researchers can predict how these intrinsic defects influence the electronic properties of this compound. researchgate.net

Interactive Table: Calculated Defect State Energy Levels in α-PbO

Defect Type	Energetic Location in Band Gap (relative to Valence Band Maximum)
Oxygen Vacancy (Vₒ)	1.03 eV

This table shows the energy levels of native point defects within the bandgap of α-PbO as determined by Density of States (DOS) calculations. researchgate.netresearchgate.net

Point Defect Formation and Energetic Location within Band Gap (e.g., Oxygen and Lead Vacancies)

In the study of this compound (PbO), understanding the formation and energetic positioning of point defects within the band gap is crucial for controlling its electronic properties. The most common native point defects in α-PbO are oxygen vacancies (VO) and lead vacancies (VPb). researchgate.netsemanticscholar.orgnih.gov These defects introduce localized states within the band gap, which can significantly influence the material's conductivity and performance in electronic devices. arxiv.org

First-principles calculations have been employed to investigate the formation energies and energetic locations of these vacancies. researchgate.netnih.gov Studies suggest that in polycrystalline α-PbO, lattice defects like oxygen and lead vacancies can form in high concentrations, making defect-related conductivity the primary mechanism of charge transport. semanticscholar.orgnih.gov

Oxygen Vacancies (VO): Oxygen vacancies are prone to form in oxygen-deficient conditions. researchgate.net A neutral oxygen vacancy (VO) introduces a deep donor level within the band gap. arxiv.org Theoretical calculations place this defect state at approximately 1.03 eV above the valence band maximum. researchgate.netsemanticscholar.orgnih.gov This deep level can act as a deep trap for electrons. researchgate.netsemanticscholar.orgnih.gov The ionization of these oxygen vacancies, where they donate electrons, is a proposed mechanism to explain phenomena such as dark current decay observed in certain PbO-based device structures. researchgate.netsemanticscholar.orgnih.gov

Lead Vacancies (VPb): Conversely, lead vacancies act as shallow acceptors. The defect state created by a neutral lead vacancy (VPb) is located very close to the valence band maximum. researchgate.net Reports from first-principles calculations indicate this shallow trap for holes is situated just 0.1 eV above the valence band. researchgate.netsemanticscholar.orgnih.gov Another study places the energetic location of the lead vacancy state at 0.01 eV above the valence band. researchgate.net Due to their shallow nature, lead vacancies can be considered compensation centers for oxygen vacancies. researchgate.net

The energetic locations of these vacancy-induced states within the α-PbO band gap are summarized in the table below.

Defect Type	Defect State Character	Energetic Location Above Valence Band (eV)	Role in Carrier Transport
Oxygen Vacancy (VO)	Deep Donor	1.03 researchgate.netsemanticscholar.orgnih.gov	Deep trap for electrons researchgate.netsemanticscholar.orgnih.gov
Lead Vacancy (VPb)	Shallow Acceptor	0.1 researchgate.netsemanticscholar.orgnih.gov / 0.01 researchgate.net	Shallow trap for holes researchgate.netsemanticscholar.orgnih.gov

Carrier Transport Mechanisms (e.g., electron and hole traps, conductivity mechanisms)

The transport of charge carriers in this compound is intrinsically linked to the presence of defects, which create traps for both electrons and holes, and define the dominant conductivity mechanisms. In polycrystalline PbO, the high concentration of lattice defects means that defect-related conductivity often governs charge transport. semanticscholar.orgnih.gov

Electron and Hole Traps: As established, oxygen and lead vacancies create trapping centers. Oxygen vacancies form deep traps for electrons, while lead vacancies create shallow traps for holes. researchgate.netsemanticscholar.orgnih.gov The trapping and de-trapping of carriers from these states are fundamental to the electrical response of the material. For instance, the charge de-trapping from oxygen vacancies has been linked to the decay of dark current in ITO/PbO/Au structures. arxiv.org The presence of surface state defects can also lead to the formation of trap centers. mdpi.com Studies on polycrystalline PbO have found that bulk charge carrier trapping significantly impacts the performance of devices like X-ray imaging detectors. aip.org

Conductivity Mechanisms: The dominant charge transport mechanism in this compound can vary depending on the material's form (e.g., polycrystalline, amorphous) and the experimental conditions. In many cases, particularly in materials with a high trap concentration, the transport is described by the space-charge-limited current (SCLC) model. aip.orgdoaj.orgaip.org This mechanism is characterized by the injection of charge carriers into the material, where their movement is impeded by the space charge of other trapped carriers. aip.orgaip.org

In polycrystalline α-PbO, it has been observed that holes are generally the faster carriers compared to electrons. researchgate.netresearchgate.net The transport of electrons is described as dispersive, where their mobility decreases over time. researchgate.net This behavior is attributed to multiple trapping of electrons from the conduction band into band tail states. researchgate.net The transport of holes, while also dispersive, is suggested to be dominated by topological factors rather than purely energetic disorder. researchgate.net

Another proposed conduction mechanism, particularly for AC conductivity, is the correlated barrier hopping (CBH) model. researchgate.net In this model, charge carriers hop between localized states over the potential barrier separating them. Studies have shown that the AC conductivity of bulk PbO increases with both temperature and frequency, a characteristic consistent with the CBH model. researchgate.net

The table below summarizes key parameters related to carrier transport in polycrystalline PbO.

Parameter	Value	Carrier Type	Reference
Mobility-Lifetime Product (µτ)	~4.1 x 10-8 cm2/V	Holes	researchgate.net
Mobility-Lifetime Product (µτ)	~1 x 10-9 cm2/V	Electrons	researchgate.net
Electron Range (µτ'F)	3.5 x 10-7 cm2/V	Electrons	aip.org
Hole Range (µτ'F)	~10-8 cm2/V	Holes	aip.org

Thermal Analysis (e.g., Thermogravimetric Analysis - TGA, Differential Scanning Calorimetry - DSC)

Thermal analysis techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are essential for characterizing the thermal stability, phase transitions, and decomposition behavior of this compound.

Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. TGA studies on this compound nanoparticles have demonstrated their excellent thermal stability, showing only a very small percentage of mass loss (around 2.7%) when heated to high temperatures like 1175 °C. d-nb.info This minor mass loss at very high temperatures (around 1100 °C) is likely due to the partial evaporation of the smallest nanoparticles. d-nb.info When analyzing composites, TGA can quantify the amount of different components. For instance, in PbO-carbon composites, the weight loss corresponding to the oxidation of carbon allows for the determination of the carbon content, as the bare PbO powder remains stable in the temperature range of the experiment. researchgate.net

Differential Scanning Calorimetry (DSC): DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference. It is used to identify thermal transitions such as melting, crystallization, and phase changes. For this compound, DSC analysis shows a sharp endothermic peak corresponding to its melting point, which occurs at approximately 880 °C. d-nb.info This transition happens without any associated mass loss, as confirmed by simultaneous TGA measurements. d-nb.info The phase transformation of PbO from the tetragonal litharge (α-PbO) phase to the orthorhombic massicot (β-PbO) phase has been reported to occur at temperatures ranging from 475 to 585 °C. google.com DSC is also a valuable tool for studying the crystallization kinetics in lead-containing glass systems. jmaterenvironsci.com For leady oxide, a precursor in battery manufacturing, DSC can be used to determine the free lead content by measuring the enthalpy of the sharp endothermic peak of lead melting at 328 °C. researchgate.net

A summary of key thermal events for this compound observed via TGA and DSC is presented below.

Analysis Technique	Observation	Temperature (°C)	Description	Reference
TGA	Minor Mass Loss	up to ~1100	High thermal stability of PbO nanoparticles. d-nb.info	d-nb.info
TGA	Mass Loss	~1100	Partial evaporation of PbO nanoparticles. d-nb.info	d-nb.info
DSC	Endothermic Peak	~880	Melting of PbO. d-nb.info	d-nb.info
DSC	Phase Transition	475 - 585	Transformation from α-PbO (litharge) to β-PbO (massicot). google.com	google.com
DSC (for leady oxide)	Endothermic Peak	328	Melting of free metallic lead. researchgate.net	researchgate.net

Advanced Applications of Lead Monoxide in Materials Science and Engineering

Semiconductor Applications

Lead monoxide is recognized for its valuable semiconductor characteristics, including a tunable bandgap and notable photoconductivity, making it a material of interest for various electronic and optoelectronic devices. acs.orgmdpi.com Its properties are highly dependent on its crystalline structure and dimensionality. For instance, α-PbO typically has a band gap of about 1.9 eV, while β-PbO has a wider band gap of around 2.7 eV. acs.org

This compound's excellent photoconductive properties have been historically utilized in devices like Plumbicon video pick-up tubes and are now being explored for next-generation direct conversion X-ray detectors. researchgate.net The material's ability to efficiently convert X-rays to charge, combined with its high sensitivity, makes it a promising candidate for medical imaging applications, including radiography and real-time fluoroscopy. researchgate.netmdpi.com

Research into nanostructured PbO, particularly two-dimensional (2D) nanosheets, has revealed significant potential for high-performance photodetectors. mdpi.com These 2D PbO nanosheets can exhibit excellent self-powered photoresponse behavior. mdpi.com Photoelectrochemical (PEC)-type photodetectors developed from 2D PbO nanosheets have demonstrated tunable and stable photoresponse under UV-visible light. figshare.comacs.org The performance of these photodetectors can be influenced by the number of PbO layers, which affects the material's band gap. mdpi.com For example, the band gap of 2D PbO can be tuned by the number of layers (N), following the relationship Eg = 1.66 × N−0.3 + 1.9. mdpi.com

PbO Form	Application	Key Finding/Property	Reference
Polycrystalline PbO (poly-PbO)	X-ray Detectors	Good photoconductive properties and high X-ray-to-charge conversion gain. researchgate.net	researchgate.net
Amorphous PbO (a-PbO)	X-ray Detectors	Improved temporal performance and suppressed dark current compared to poly-PbO. mdpi.com	mdpi.com
2D PbO Nanosheets	Photodetectors	Excellent self-powered photoresponse and tunable performance. mdpi.comfigshare.com	mdpi.comfigshare.com
a-PbO/poly-PbO Bilayer	X-ray Detectors	Demonstrates high sensitivity and an adequate temporal response suitable for real-time imaging. mdpi.com	mdpi.com

This compound is a key material in the fabrication of metal oxide semiconductor (MOS) gas sensors. nih.gov These sensors operate on the principle that the adsorption or desorption of gas on the material's surface changes its electrical conductivity. nih.gov PbO-based sensors have been investigated for detecting various gases.

Research has shown that doping tin oxide (SnO₂) with this compound can enhance its gas-sensing properties. researchgate.net For instance, a sensor made of 1wt% PbO-doped SnO₂, fabricated using a screen-printing technique, showed improved sensitivity and selectivity for ethanol (B145695) compared to other volatile organic compounds like LPG and acetone (B3395972) at an operating temperature of 200°C. researchgate.net The response and recovery times for ethanol detection with this sensor were 41 seconds and 125 seconds, respectively. researchgate.net The unique properties of nanostructured PbO also make it a candidate for various sensing applications, including gas detection. mdpi.com

This compound is being explored as a photoactive material in photovoltaic (PV) systems. researchgate.net Thin films of PbO have been used as the active layer in Schottky junction photovoltaic devices. researchgate.net The performance of these devices is linked to the crystalline composition of the PbO film; a higher content of the orthorhombic (β-PbO) phase has been correlated with higher power conversion efficiencies. researchgate.net

In addition to Schottky devices, PbO has been employed as a surface modification layer in inverted polymer solar cells. acs.org Its high dielectric constant (25.9) is a beneficial property in this context. acs.org The two main polymorphs have distinct optical properties suitable for PV applications: α-PbO, with a band gap between 1.9 and 2.2 eV, is a potential absorber layer, while β-PbO (band gap ~2.7 eV) can be used as a surface modifier. acs.org Furthermore, this compound is a component in emerging perovskite solar cell technologies. mostpolicyinitiative.org Encapsulation techniques in these cells can prevent the release of this compound in scenarios like fires. mostpolicyinitiative.org

Polymorph	Band Gap (eV)	Potential Photovoltaic Application	Reference
α-PbO (tetragonal)	1.9 - 2.2	Photoactive absorber layer. acs.org	acs.org
β-PbO (orthorhombic)	~2.7	Surface modifier. acs.org	acs.org

The structure of this compound, particularly in its 2D form, is analogous to black phosphorus, suggesting its potential in high-performance field-effect transistors (FETs). mdpi.com A field-effect transistor is a semiconductor device that uses an electric field to control the flow of current. uobabylon.edu.iq In a metal-oxide-semiconductor FET (MOSFET), a voltage applied to a metal gate, insulated from the channel by an oxide layer, controls the channel's conductivity. techtarget.com

The unique electronic properties of 2D PbO, such as a tunable bandgap and high carrier mobility, make it a subject of theoretical and experimental investigation for next-generation nanoelectronic devices. mdpi.comnih.gov The development of 2D PbO nanostructures is seen as a pathway to creating novel FETs and other optoelectronic components. mdpi.com

Photovoltaic Systems and Optoelectronic Devices

Energy Storage Systems

Beyond semiconductor applications, this compound is a cornerstone material in energy storage, most notably in the ubiquitous lead-acid battery. doitpoms.ac.uk

This compound is a primary component in the paste used to create the electrodes for lead-acid batteries. doitpoms.ac.ukgoogle.com In this application, a paste made by mixing lead oxide (containing PbO) with water and sulfuric acid is applied to a lead alloy grid. doitpoms.ac.uk This pasted plate then undergoes a curing process, which transforms the paste into a cohesive and porous solid structure. doitpoms.ac.uk

During the battery's operation, the chemical composition of the electrodes changes. The negative electrode is composed of sponge lead, while the positive electrode consists of lead dioxide (PbO₂). pveducation.org When the battery discharges, both electrodes react with the sulfuric acid electrolyte to form lead sulfate (B86663) (PbSO₄). spaceflightpower.com The charging process reverses these reactions, converting the lead sulfate back into lead and lead dioxide, respectively. pveducation.orgspaceflightpower.com The initial substance used in the battery industry is often a "battery oxide" that consists mainly of this compound with a small amount of metallic lead. google.com

Lead-Acid Battery Electrode Materials

Catalysis and Photocatalysis

This compound demonstrates significant catalytic and photocatalytic activity, which is harnessed in several industrial and environmental applications. Its utility spans organic synthesis and the degradation of pollutants.

This compound, particularly in nanoparticle form, serves as an efficient and reusable heterogeneous catalyst in a variety of organic transformations. encyclopedia.pub Its high surface-to-volume ratio and operational simplicity make it an attractive option for green chemistry approaches. encyclopedia.pub

PbO nanoparticles have been successfully employed as a catalyst for the solvent-free, one-pot synthesis of various organic compounds, including:

Tetrahydro benzo pyrans and benzylidene malonitriles : PbO nanoparticles catalyze these reactions with high yields (81-96%) at room temperature, offering an eco-friendly alternative to conventional methods. encyclopedia.pubmdpi.com

Arylbenzodioxy xanthenedione scaffolds : Mesoporous PbO nanoparticles effectively catalyze the one-pot multi-component reaction to produce these scaffolds under solvent-free ball milling conditions, resulting in excellent yields (92–97%). wikipedia.org

Condensation reactions : It is recognized as an efficient catalyst for various condensation reactions in organic synthesis. mdpi.com

Paal–Knorr reaction : PbO nanoparticles have been investigated as catalysts for this reaction. encyclopedia.pubwikipedia.org

Beyond these specific syntheses, this compound is used more broadly in the chemical industry as an oxidation catalyst in several organic processes and in the manufacture of dyes and other synthetic organic oxidants. researchgate.nettaylorandfrancis.com It has also been studied as a catalyst for the synthesis of methanol (B129727) from carbon monoxide and water, showing high selectivity for methanol production. researchgate.net

This compound plays a role as a co-catalyst in the photoreduction of carbon dioxide (CO₂), a process that converts CO₂ into valuable fuels like methane (B114726) (CH₄) and carbon monoxide (CO). While PbO itself may have limited photoactivity, when combined with other semiconductor materials like titanium dioxide (TiO₂), it significantly enhances the efficiency of the process. mdpi.comresearchgate.netencyclopedia.pub

In PbO/TiO₂ composites , the this compound performs two key functions:

Inhibits charge recombination : The heterojunction formed between PbO and TiO₂ effectively separates the photogenerated electrons and holes, preventing them from recombining and thereby increasing the quantum efficiency of the photocatalytic process. mdpi.comresearchgate.netencyclopedia.pub

Improves CO₂ adsorption : PbO promotes the adsorption and activation of CO₂ molecules on the catalyst's surface, which is a critical step for the reduction to occur. mdpi.comresearchgate.netencyclopedia.pub

Research has shown that a 1.0% PbO/TiO₂ composite can achieve CH₄ and CO production activities of 53.21 and 5.99 μmol g⁻¹ h⁻¹, respectively, which is over 33 times higher than that of pristine TiO₂. researchgate.net This demonstrates the significant synergistic effect of using this compound in composite photocatalysts for converting CO₂ into solar fuels.

This compound nanoparticles are effective photocatalysts for the degradation of organic dyes in industrial wastewater, a significant environmental concern. scispace.comrsc.org This process utilizes visible light to break down complex dye molecules into simpler, less harmful compounds. scispace.com

PbO nanoparticles have been successfully used for the degradation of dyes such as methyl blue (MB) . scispace.comresearchgate.net The photocatalytic activity is influenced by factors like pH, catalyst amount, and initial dye concentration. scispace.com The process not only removes the color but also leads to the mineralization of the dye, as indicated by a reduction in the chemical oxygen demand (COD). scispace.comresearchgate.net

The effectiveness of PbO is often enhanced by creating heterojunctions with other metal oxides. For example, a CuO/PbO heterojunction material, with a structure resembling a honey bee hive, has shown excellent performance in degrading malachite green (MG) dye and amoxicillin (B794) antibiotic under direct sunlight. rsc.org The combination of PbO with other semiconductors can shift the material's activity into the visible light spectrum, making the process more energy-efficient. rsc.org While there are many reports on using lead dioxide (PbO₂) electrodes for electrochemical degradation of dyes, the photocatalytic application of this compound (PbO) nanoparticles offers a distinct pathway for wastewater treatment. mdpi.comresearchgate.net

CO2 Photoreduction

Advanced Optical Materials

The distinct properties of this compound, particularly its effect on the refractive index, make it a crucial component in the formulation of specialized optical materials.

This compound is a key additive in the manufacturing of high-refractive-index glass, most famously known as lead crystal. wikipedia.orgwikipedia.org The addition of PbO to the molten glass matrix significantly alters its optical properties.

The primary effects of adding this compound to glass are:

Increased Refractive Index : Ordinary soda-lime glass has a refractive index of about 1.5. The addition of PbO can increase this value to 1.7 or even higher. wikipedia.orgwikipedia.org This high refractive index is responsible for the increased "sparkle" and brilliance of lead crystal, as it enhances specular reflection. wikipedia.org

Increased Dispersion : A higher refractive index is correlated with greater dispersion, which is the ability of the material to separate white light into its constituent colors, similar to a prism. wikipedia.org This property contributes to the "fire" observed in cut lead glass.

Lowered Viscosity : PbO lowers the working temperature and viscosity of the glass, making it softer and easier to cut and shape. wikipedia.org

These properties are leveraged in various applications, from decorative glassware to specialized optical components. Tellurite-based glasses (TeO₂), for example, are known for their high refractive index, and the addition of PbO can further modify these properties for applications in optical fibers and other photonic devices. scielo.braip.orgresearchgate.net In some complex glass systems, such as PbO–BaO–Fe₂O₃–SrO–B₂O₃, increasing the PbO content has been shown to improve transparency and radiation shielding properties while impacting the refractive index. x-mol.net

The relationship between PbO content and refractive index in a tellurite (B1196480) glass system is detailed in the table below.

Glass Composition (55TeO₂–2Bi₂O₃–[43-x]ZnO–xPbO)	Refractive Index (n)
x = 1	2.155
x = 2	2.164
x = 3	2.172
x = 4	2.180
x = 5	2.189
Data sourced from a study on PbO-modified tellurite glasses. aip.org

X-ray Absorption and Radiation Shielding Materials

This compound (PbO) is a significant compound in the development of materials for X-ray absorption and radiation shielding due to the high atomic number and density of lead. lakeheadu.caacs.org Its ability to effectively attenuate ionizing radiation, such as X-rays and gamma rays, makes it a valuable component in protective materials used in medical, industrial, and nuclear environments. lakeheadu.camdpi.com

The primary benefit of incorporating this compound into materials like glass or polymers is the enhanced ability to absorb X-rays. samaterials.com Polycrystalline and amorphous forms of this compound are investigated as photoconductive materials for direct conversion X-ray detectors. lakeheadu.canih.gov In these detectors, a layer of PbO absorbs the X-ray quanta and directly generates electron-hole pairs, which are then read as an electrical signal. nih.gov The high X-ray absorption coefficient of PbO contributes to a high potential for conversion gain, which is crucial for medical imaging applications like fluoroscopy and radiology. lakeheadu.ca However, challenges such as image "lag" (residual current after an X-ray pulse) and high dark current have been areas of focused research to improve detector efficiency. lakeheadu.ca

This compound is frequently used as a filler in composite materials to create effective radiation shields. mdpi.comresearchgate.net Studies on PbO-reinforced polyester (B1180765) composites have shown that the shielding effectiveness is directly proportional to the concentration of this compound. mdpi.com A composite with the highest tested concentration of PbO demonstrated the best mass and linear attenuation coefficients, particularly against low-energy photons. mdpi.com This efficiency is quantified by parameters like the half-value layer (HVL) and tenth-value layer (TVL), which represent the material thickness required to reduce radiation intensity by 50% and 90%, respectively. mdpi.com For instance, at a photon energy of 59.5 keV, the experimental TVL for a polyester composite without PbO was 9.95 cm, while for a composite with a high concentration of PbO (PbO-10), it was significantly lower at 2.71 cm. mdpi.com

Tenth-Value Layer (TVL) of PbO-Reinforced Composites at 59.5 keV Photon Energy mdpi.com

Composite Sample	Experimental TVL (cm)
PbO-0 (0% PbO)	9.95
PbO-2	5.98
PbO-4	4.77
PbO-6	3.67
PbO-8	3.22
PbO-10 (Highest PbO concentration)	2.71

Functional Materials for Emerging Technologies

This compound's unique electronic and optical properties make it a material of interest for a range of emerging technologies, from nanodevices to superconducting systems. samaterials.comacs.org Its semiconducting nature, combined with photoconductive capabilities, underpins its application in advanced functional materials. acs.org

This compound is considered a crucial industrial material for its potential application in nanodevices due to its distinct electronic, optical, and mechanical properties. researchgate.netnanoshel.com As a semiconductor, PbO has attracted significant attention for its use in nanophotonics and optoelectronic devices like photodetectors and field-effect transistors. mdpi.com The material exists in two main polymorphs: a red tetragonal structure (α-PbO) and a yellow orthorhombic structure (β-PbO), both of which have been explored in nanoparticle form. acs.org

The synthesis of this compound nanostructures, including nanoparticles (NPs), nanorods, and two-dimensional (2D) nanosheets, is a key area of research. acs.orgmdpi.com These nanostructures can be produced through various methods, such as sol-gel synthesis, laser ablation, and chemical vapor deposition. acs.orgmdpi.com The size and morphology of the resulting nanoparticles can be controlled by adjusting synthesis conditions, such as temperature. mdpi.com For example, one study successfully synthesized PbO nanoparticles with a diameter of around 60 nanometers using a sol-gel combustion method. researchgate.net

PbO nanostructures have shown potential in high-performance optoelectronic devices. mdpi.com For instance, 2D PbO nanosheets have demonstrated excellent self-powered photoresponse behavior. mdpi.com The potential uses for this compound in nanodevices are driven by its regular electronic structure and notable optical, sensor, and magnetic characteristics. acs.org

Lead (II) oxide plays a critical role in the field of superconducting technologies, primarily as a precursor material in the synthesis of high-temperature superconductors (HTS). samaterials.com Superconductors are materials capable of conducting electricity with zero resistance below a certain critical temperature. samaterials.com

This compound is utilized in several facets of superconducting technology:

Production of High-Temperature Superconductors: It is a key ingredient in the synthesis of certain superconducting materials. samaterials.com A notable recent example is the material designated LK-99, a copper-doped lead-apatite (Pb₁₀₋ₓCuₓ(PO₄)₆O), which was investigated for potential room-temperature superconductivity. advancedsciencenews.comphysicsworld.com The synthesis process for this material starts with lead oxide and lead sulfate to produce lanarkite, which is then mixed and heated with copper phosphide. physicsworld.com While the claims of room-temperature superconductivity in LK-99 have not been independently verified, the research highlights the central role of lead oxide in creating novel complex oxide materials. physicsworld.com

Thin Films and Coatings: PbO is used in the deposition of thin films and coatings on superconducting materials and substrates. samaterials.com

Fabrication of Superconducting Shields: It is used to create shields that protect sensitive electronic devices from magnetic interference, an application valuable in medical and research fields. samaterials.com

Current Leads: this compound is a component in materials like bismuth-strontium-calcium copper oxide (BSCCO) ceramics, which are used in high-temperature superconducting current leads for large-scale physics experiments like the Large Hadron Collider (LHC). cerncourier.com

The importance of lead oxide in this domain lies in its ability to contribute to the formation of complex crystal structures that can exhibit superconducting properties, thereby enabling the development of advanced technologies for power transmission and scientific instruments. samaterials.com

Toxicological and Environmental Research on Lead Monoxide

Mechanisms of Lead Monoxide Toxicity

This compound, a significant environmental and industrial toxicant, exerts its harmful effects through a variety of complex and interrelated mechanisms at the molecular, cellular, and systemic levels. nih.gov The primary modes of toxicity involve the induction of oxidative stress, direct interaction with and damage to essential biomolecules, interference with the function of vital divalent cations, and the triggering of programmed cell death pathways. nih.govacs.org These disruptions culminate in damage to multiple organ systems, with the central nervous system being particularly vulnerable. nih.gov

A major mechanism of lead-induced toxicity is the generation of oxidative stress, which is an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize these harmful molecules. nih.govnih.gov Lead promotes the formation of free radicals such as hydroperoxides (HO₂•), singlet oxygen, and hydrogen peroxide (H₂O₂). nih.govresearchgate.net This occurs through two primary pathways: the direct generation of ROS and the depletion of the cell's antioxidant reserves. nih.gov

Lead's ability to participate in Fenton- and Haber-Weiss-type reactions can lead to the production of the highly reactive hydroxyl radical (•OH). physiology.orgoup.com Studies have shown that lead exposure increases the generation of hydroxyl radicals and induces lipid peroxidation in cultured aortic endothelial cells. oup.comnih.gov Furthermore, the metabolism of compounds like aminolevulinic acid, which accumulates due to lead's inhibition of heme synthesis, can also generate hydrogen peroxide and superoxide (B77818) radicals. nih.gov This onslaught of ROS can overwhelm the cell's antioxidant defenses, leading to widespread cellular damage. nih.govnih.gov

The antioxidant defense system, which includes enzymes like superoxide dismutase (SOD), catalase (CAT), and glutathione (B108866) peroxidase (GPx), is a primary target of lead toxicity. nih.govresearchgate.net Lead can inhibit these enzymes, reducing the cell's capacity to detoxify ROS. nih.gov This inhibition, coupled with the increased production of free radicals, creates a state of severe oxidative stress that damages vital cellular components. nih.gov

The oxidative stress induced by this compound leads to significant damage to essential biomolecules, including lipids, proteins, and nucleic acids. acs.orgnih.gov

Lipids: Reactive oxygen species generated by lead can attack lipids within cell membranes, a process known as lipid peroxidation. nih.govnih.gov This process damages the cell membrane's integrity, which can lead to cell death. nih.gov Studies have demonstrated that lead exposure leads to increased lipid peroxidation in various tissues. oup.comnih.gov

Proteins: Proteins are also vulnerable to lead-induced oxidative damage. acs.orgmdpi.com Lead has a high affinity for sulfhydryl groups (-SH) in proteins, which are crucial for the function of many enzymes, including those in the antioxidant defense system. nih.govnih.gov By binding to these groups, lead can inactivate enzymes and disrupt their normal functions. nih.gov Furthermore, oxidative damage can lead to the formation of protein carbonyls, a marker of protein oxidation. researchgate.net

Nucleic Acids: Lead exposure can also result in damage to nucleic acids, such as DNA and RNA. acs.orgnih.gov Reactive oxygen species can cause breaks in DNA strands and other forms of DNA damage. tandfonline.com This genotoxic effect can lead to mutations, carcinogenesis, and ultimately, cell death. acs.org

A key aspect of lead's toxicity is its ability to mimic and interfere with essential divalent cations, most notably calcium (Ca²⁺) and zinc (Zn²⁺). nih.govwikipedia.org This "ionic mimicry" allows lead to disrupt a multitude of cellular processes that are dependent on these essential metals. nih.govnih.gov

Calcium (Ca²⁺): Lead (Pb²⁺) can effectively substitute for Ca²⁺ in various biological systems. wikipedia.orgresearchgate.net This is particularly significant in the nervous system, where calcium signaling is critical for neurotransmitter release and nerve impulse transmission. researchgate.net Lead can enter cells through calcium channels and interfere with calcium-dependent enzymes like protein kinase C (PKC), which is involved in learning and memory. nih.govnih.gov By disrupting calcium homeostasis, lead can trigger a cascade of events leading to neuronal dysfunction and cell death. nih.govresearchgate.net

Zinc (Zn²⁺): Lead can also displace zinc from its binding sites on enzymes. nih.govnih.gov Many enzymes, including some involved in antioxidant defense, require zinc as a cofactor. nih.gov By displacing zinc, lead can inhibit the activity of these crucial enzymes, further contributing to oxidative stress and cellular damage. nih.gov The interference with zinc-dependent processes highlights another layer of lead's multifaceted toxicity. plos.org

This compound inflicts damage at the cellular and subcellular levels, primarily through the induction of apoptosis (programmed cell death) and by causing mitochondrial dysfunction. nih.govacs.org

Apoptosis: Lead exposure can trigger apoptosis through both intrinsic and extrinsic pathways. acs.orgnih.gov A key feature of lead-induced apoptosis is the activation of caspase-3, a critical executioner enzyme in the apoptotic cascade. tandfonline.com Studies have shown that lead oxide nanoparticles can increase caspase-3 activity in human lung cells. tandfonline.com The disruption of calcium homeostasis and the generation of oxidative stress are major triggers for the apoptotic process. nih.gov

Mitochondrial Dysfunction: Mitochondria are primary targets of lead toxicity. tandfonline.commdpi.com Lead can accumulate in mitochondria and disrupt their function in several ways. nih.gov It can inhibit the electron transport chain, leading to a decrease in ATP production and an increase in ROS generation. nih.govmdpi.com Lead can also induce the opening of the mitochondrial permeability transition pore (MPTP), which leads to mitochondrial swelling, the release of pro-apoptotic factors like cytochrome c, and ultimately, cell death. nih.govmdpi.com Research has demonstrated that lead exposure can decrease mitochondrial membrane potential and inhibit key mitochondrial enzymes. mdpi.com

The mechanisms described above result in toxicity to various organ systems, with the nervous system being particularly susceptible. nih.gov

Lead is a potent neurotoxin that can cause severe and lasting damage to the central nervous system (CNS), especially in developing brains. nih.govresearchgate.net

Blood-Brain Barrier Transport: The blood-brain barrier (BBB) is a protective interface that regulates the passage of substances into the brain. nih.govnih.gov Lead's ability to mimic calcium allows it to cross the BBB, likely by utilizing calcium transport mechanisms. nih.govwikipedia.org Once in the brain, lead can accumulate in glial cells and neurons. nih.gov Furthermore, lead can damage the integrity of the BBB itself by inducing oxidative stress and activating processes that lead to the breakdown of tight junctions between endothelial cells. nih.govmdpi.com This disruption can increase the permeability of the BBB, allowing other harmful substances to enter the brain. mdpi.com

Neuronal Signaling Pathways: Lead significantly disrupts neuronal signaling pathways, primarily by interfering with calcium-dependent processes. researchgate.netresearchgate.net It can block voltage-gated calcium channels, which are essential for neurotransmitter release. researchgate.net By substituting for calcium, lead can alter the function of key signaling proteins like protein kinase C and calmodulin. nih.govmdpi.com Lead also affects neurotransmitter systems, including the glutamatergic system, by interacting with receptors like the N-methyl-D-aspartate (NMDA) receptor. mdpi.comresearchgate.net This interference with synaptic transmission and neuronal communication underlies many of the cognitive and behavioral deficits associated with lead poisoning. nih.govresearchgate.net

Specific Organ System Toxicity

Cardiotoxicity and Myocardial Effects

Research into the cardiotoxic effects of this compound (PbO) has revealed significant impacts on the cardiovascular system. Studies have shown that both significant lead poisoning and lead exposure without overt signs of poisoning can adversely affect the cardiovascular system. nih.govresearchgate.net

A key mechanism of this compound's cardiotoxicity is the induction of oxidative stress, which leads to damage of cardiomyocyte ultrastructure. nih.govresearchgate.net This damage impairs the contractile function of the myocardium. nih.govresearchgate.net Experimental studies on rats exposed to lead oxide nanoparticles have demonstrated these effects, noting a decrease in the efficiency of the heart's pumping action. nih.govresearchgate.net

Furthermore, lead exposure is associated with changes in blood pressure. nih.govresearchgate.net While some studies suggest a link between lead and hypertension, others have found that subchronic exposure to lead oxide nanoparticles can lead to a decrease in blood pressure. klen.com.aufcgie.ru Electrocardiogram (ECG) findings in animal studies have shown alterations after exposure to lead oxide nanoparticles, including changes in the amplitudes of P and T waves, which can indicate disruptions in the heart's electrical activity. fcgie.ru

The cardiotoxic effects of lead are not limited to its nanoparticle form. researchgate.net Lead, in various chemical forms, can induce these detrimental cardiovascular effects. researchgate.net

Hematopoietic System Impairment (e.g., Anemia, Hemoglobin Oxidation)

This compound significantly impairs the hematopoietic system, primarily by inhibiting the synthesis of heme, a crucial component of hemoglobin. industrialchemicals.gov.aunih.govenvironmed.pl This interference with key enzymes in the heme synthesis pathway is a primary cause of lead-induced anemia. nih.govenvironmed.pl

The toxic effects of lead on the hematopoietic system manifest in several ways:

Anemia: Lead exposure can lead to anemia by shortening the lifespan of red blood cells (erythrocytes) and reducing heme production. industrialchemicals.gov.aunih.govnih.govnih.gov The anemia can be hemolytic, which is associated with high-level acute exposure, or frank anemia, resulting from prolonged, significant elevation of lead in the blood. nih.govnih.gov

Hemoglobin Oxidation: Lead can cause the oxidation of hemoglobin, which contributes to the hemolysis of red blood cells. nih.gov

Erythrocyte Fragility: The compound increases the fragility of the red blood cell membrane, making them more susceptible to damage. nih.gov

Research indicates that even low levels of lead exposure can cause functional and structural changes in the hematopoietic system. environmed.pl Studies have shown that a decrease in hemoglobin can be observed in occupationally exposed adults with blood lead levels of 50 µg/dL, and in children at 40 µg/dL. industrialchemicals.gov.au

Renal and Hepatic Dysfunction

Renal Dysfunction:

This compound is a known nephrotoxin, causing damage to the kidneys. nih.govilo.org The kidneys are a primary target for lead accumulation, second only to the liver. nih.gov Chronic exposure to lead can induce irreversible kidney damage, including glomerular sclerosis and interstitial fibrosis. nih.gov The proximal tubules of the kidneys are particularly sensitive to high levels of lead exposure over short durations. nih.gov

Studies have demonstrated a clear association between blood lead levels and impaired renal function. nih.govrevistanefrologia.comnih.gov Even low levels of lead exposure have been linked to a decline in kidney function. nih.gov Research on lead-exposed workers has shown a decrease in creatinine (B1669602) clearance and an increase in blood urea (B33335) nitrogen (BUN), serum creatinine, and uric acid. nih.gov A meta-analysis concluded that blood lead level was associated with abnormal renal function test parameters, with BUN being a particularly valuable marker for lead-induced renal impairment. nih.govresearchgate.net

Hepatic Dysfunction:

The liver is the primary organ for the accumulation of lead in the body, with over a third of the body's lead stored there. nih.gov Lead exposure can lead to significant liver injury. nih.govresearchgate.net A major mechanism of lead-induced liver damage is oxidative stress. nih.govnih.gov

Experimental studies have revealed the extent of this damage. Inhalation of lead oxide nanoparticles in animal models resulted in hepatic remodeling, including the enlargement and degeneration of liver cells (hepatocytes), areas of liver tissue death (necrosis), and the accumulation of fat droplets (steatosis). nih.govresearchgate.net These changes indicate significant cellular damage and disruption of normal liver function. nih.gov Research has also shown that lead exposure can cause an increase in liver function enzymes in the blood, such as AST and ALT, which are markers of liver damage. nih.gov

Reproductive and Developmental Toxicity

This compound is recognized as a reproductive and developmental toxin. klen.com.aueuropa.eu It is classified as a substance that may damage fertility or the unborn child. europa.eulobachemie.com

Reproductive Toxicity: Lead compounds are considered to pose a risk of impaired fertility. industrialchemicals.gov.au Studies in animals have shown that lead exposure can negatively impact male reproductive health, with evidence of reduced sperm counts at high blood lead levels. nih.gov

Developmental Toxicity: Lead exposure is particularly harmful during development. It may cause harm to the unborn child and is known to cross the placenta. klen.com.auindustrialchemicals.gov.ausigmaaldrich.com Lead can induce embryo and fetal mortality in some animal species. sigmaaldrich.com In humans, adverse effects on embryonic and fetal development, as well as postnatal development, including mental development, have been reported. sigmaaldrich.com There is a consensus that blood lead levels greater than 10 µg/dL can affect the intellectual development of children. industrialchemicals.gov.au

Environmental Fate and Transport of this compound

Lead and its compounds, including this compound, are highly persistent in the environment, particularly in water, with a half-life exceeding 200 days. klen.com.au The environmental contamination by this compound stems from various sources, including the weathering of lead-based paint from older buildings, emissions from the past use of leaded gasoline, and industrial activities. earthrepair.canih.gov

Bioaccumulation and Biotransformation

Bioaccumulation: Bioaccumulation is the process where an organism absorbs a substance at a rate faster than at which the substance is lost. egyankosh.ac.in this compound has the potential to bioaccumulate in organisms. klen.com.auilo.org This means that it can build up in the tissues of plants and animals over time. ilo.org The process involves two main stages: initial biosorption to the cell wall, followed by the slower process of incorporation into the cell's internal structures. mdpi.com In aquatic environments, the bioaccumulation factor for lead in freshwater has been reported to be 1,553 L/kg (wet weight). klen.com.au In soil, the bioaccumulation factor is 0.39 kg/kg (dry weight). klen.com.au Plants can take up lead from the soil, with the majority accumulating in the roots and a smaller fraction being translocated to the shoots and leaves. nih.gov

Biotransformation: Biotransformation is the chemical modification of substances by living organisms. mdpi.com For heavy metals like lead, biotransformation processes can include oxidation, reduction, or alkylation, which can alter the toxicity of the metal. mdpi.com However, the specific biotransformation pathways for this compound in various organisms are a complex area of study. While some processes might lead to less toxic forms, the persistence and inherent toxicity of lead remain a significant concern. mdpi.com It is important to note that if other elimination processes like biotransformation occur, the prediction of bioaccumulation based solely on chemical properties can be an overestimation. oup.com

Soil and Water Contamination Studies

This compound contributes to the contamination of soil and water. ontosight.ai

Soil Contamination: Soils in urban and industrial areas often show elevated levels of lead. earthrepair.canih.gov Sources of this contamination include lead-based paint from older structures, historical emissions from leaded gasoline, and industrial fallout. earthrepair.canih.gov Lead from gasoline exhaust deposited lead oxide onto soils near roads. earthrepair.ca Lead has a high affinity for organic matter and clay particles in the soil, which generally results in low mobility and a tendency to accumulate in the upper layers of the soil. klen.com.aunih.gov However, lead alkyls can leach from the soil and contaminate nearby water sources. Studies in urban areas have found widespread soil lead concentrations exceeding regulatory limits, indicating a significant and persistent environmental issue. nih.gov

Water Contamination: this compound has a reported solubility in cold water of 70 mg/L. klen.com.au Lead and its compounds are highly persistent in water. klen.com.au Contamination of water bodies can occur through runoff from contaminated soils and industrial discharges. Until the early 1970s, lead was also used for joining cast-iron water pipes, which could be a direct source of lead in drinking water. earthrepair.ca The presence of lead in aquatic ecosystems is a serious concern due to its toxicity to aquatic life. lobachemie.comcdhfinechemical.com

Interactive Data Table: Research Findings on this compound Effects

Parameter	Organ System/Environmental Compartment	Observed Effect	Key Findings	References
Cardiotoxicity	Cardiovascular	Myocardial damage, altered contractility, changes in blood pressure, ECG abnormalities	Induced by oxidative stress; observed in animal models exposed to PbO nanoparticles.	nih.govresearchgate.netfcgie.ru
Hematotoxicity	Hematopoietic	Anemia, reduced red blood cell lifespan, inhibition of heme synthesis	Lead interferes with key enzymes in hemoglobin production.	industrialchemicals.gov.aunih.govenvironmed.plnih.govnih.gov
Nephrotoxicity	Renal	Kidney damage, glomerular sclerosis, interstitial fibrosis, altered renal function markers (BUN, creatinine)	Proximal tubules are highly sensitive; even low-level exposure is linked to declining function.	nih.govilo.orgnih.govrevistanefrologia.comnih.govresearchgate.net
Hepatotoxicity	Hepatic	Liver cell damage (hepatocyte degeneration), necrosis, fat accumulation, increased liver enzymes	The liver is the primary site of lead accumulation; damage is mediated by oxidative stress.	nih.govnih.govresearchgate.netnih.govresearchgate.net
Reproductive Toxicity	Reproductive	May impair fertility and harm the unborn child	Classified as a reproductive and developmental toxin; affects both male and female systems.	klen.com.auindustrialchemicals.gov.aunih.goveuropa.eulobachemie.comsigmaaldrich.com
Bioaccumulation	Environmental/Biological	Accumulates in plant and animal tissues	High bioaccumulation factor in freshwater environments.	klen.com.auilo.orgnih.gov
Soil Contamination	Environmental	High concentrations in urban and industrial soils, low mobility	Legacy contamination from paint and leaded gasoline is a major source.	klen.com.auearthrepair.canih.govnih.gov
Water Contamination	Environmental	Persistent in water with a long half-life	Soluble in water, can contaminate through runoff and historical pipe materials.	klen.com.auearthrepair.ca

Remediation and Mitigation Strategies for Lead Contamination

The widespread contamination of the environment with lead compounds necessitates the development of effective and economical remediation and mitigation strategies. Research has focused on various approaches to remove lead from contaminated media, particularly wastewater and industrial wastes. These strategies include adsorption-based methods, hydrometallurgical recycling, and emerging nanotechnology-based solutions.

Adsorption is a widely recognized and cost-effective technique for removing lead ions from wastewater. medcraveonline.com This method involves the use of adsorbents, which are materials that can bind lead ions to their surface. While commercial adsorbents like activated carbon and zeolites are effective, their high cost has driven research towards low-cost alternatives. medcraveonline.comtu.ac.th

Low-Cost Adsorbents:

A variety of low-cost materials have been investigated for their lead adsorption capabilities, including:

Agricultural and Forest Waste: Materials such as papaya seed, eggshell, and coconut leaf powder have demonstrated significant potential for lead removal. scholarsresearchlibrary.com Studies have shown that coconut leaf powder can remove up to 90% of lead from a solution with an initial concentration of 100 ppm. scholarsresearchlibrary.com Other examples include banana peels, sugarcane bagasse, sawdust, and coconut shells. researchgate.net

Natural Minerals: Certain natural minerals have also been identified as effective low-cost adsorbents. medcraveonline.com

Biosorbents: These are materials derived from biological sources. Plants from the Apiaceae family, such as parsley, coriander, and culantro, have been studied for their ability to adsorb lead from aqueous solutions. tu.ac.th Moringa leaves and coconut fibers are other examples of biological materials with high adsorption capacity for lead. periodicodimineralogia.it

Biochar: Produced from the pyrolysis of organic waste, biochar is a promising adsorbent for lead removal. researchgate.netmdpi.com Its effectiveness is influenced by the raw materials used and any modification processes it undergoes. mdpi.com Biochar derived from sugarcane bagasse has shown to be a promising option for short-term lead remediation. tandfonline.com The porous structure and oxygen-rich functional groups on biochar's surface contribute to its high sorption rate for lead ions. mdpi.comtandfonline.com Research has shown that some modified biochars can achieve lead removal efficiencies of over 99%. nih.gov

The efficiency of adsorption is influenced by several factors, including the pH of the solution, contact time, adsorbent dosage, and the initial concentration of lead ions. nih.govrsc.org For instance, the percentage of lead removal generally increases with an increase in the adsorbent dose and contact time. nih.gov

Adsorption Mechanisms:

The removal of lead by adsorbents involves several mechanisms, including:

Precipitation

Complexation

Ion exchange

Electrostatic attraction

Chemical bond adsorption

Physical adsorption mdpi.com

The following table provides a summary of the adsorption capacities of various low-cost adsorbents for lead.

Table 1: Adsorption Capacities of Various Low-Cost Adsorbents for Lead

Adsorbent
Adsorption Capacity (mg/g)
Reference
Chitosan
Data not available for Pb(II) in this format
 google.com
Zeolites
175
 google.com
Waste Slurry
1030
 google.com
Lignin
1865
 google.com
Pottery Granules
9.47
 frontiersin.org

Hydrometallurgical processes offer a cleaner alternative to traditional pyrometallurgical methods for recycling lead from wastes, particularly from spent lead-acid batteries. sci-hub.se These processes involve leaching the lead-containing materials in an aqueous solution to dissolve the lead, which can then be recovered.

A significant portion of lead in spent battery paste is in the form of lead sulfate (B86663) (PbSO₄) and lead oxide sulfate (PbO·PbSO₄). mdpi.com A key step in many hydrometallurgical recycling processes is the desulfurization of this lead paste. mdpi.com

One approach involves leaching the paste with a solution containing sodium citrate (B86180), acetic acid, and hydrogen peroxide. sci-hub.se This process dissolves the lead compounds, forming a lead citrate precursor that can be recrystallized and separated. sci-hub.se Optimal conditions for this leaching process have been identified as a 0.92 mol/L acetic acid solution, a 0.478 mol/L sodium citrate solution, and a solid-to-liquid ratio of 1:5 g/mL, achieving a desulfurization efficiency of up to 99.9%. sci-hub.se

Another hydrometallurgical route involves leaching with a chloride solution. sci-hub.se Under optimal conditions (90°C, 400 g/L CaCl₂, 5 g/L Fe²⁺, pH 1.0, and a 2-hour leaching time), a lead leaching ratio of over 99% can be achieved. sci-hub.se The lead can then be recovered from the solution through electrowinning, producing high-purity lead powder. sci-hub.se

The use of an ammoniacal ammonium (B1175870) sulfate solution is another method to dissolve lead sulfate from the paste. google.com The dissolved lead can then be precipitated as lead carbonate. google.com

These hydrometallurgical processes offer several advantages over smelting, including reduced emissions of lead dust and sulfur dioxide, and lower energy consumption. sci-hub.se

Desulfurization is a critical step in the recycling of lead-acid batteries, as it prevents the formation of harmful sulfur dioxide (SO₂) gas during smelting and improves the efficiency of lead recovery. mdpi.comstcitaly.com Hydrometallurgical methods are commonly employed for desulfurization.

The process typically involves converting lead sulfates into other lead compounds that are more easily processed. Three main hydrometallurgical desulfurization routes have been identified:

Conversion to lead oxalate (B1200264): This is achieved by treating the lead paste with oxalate-bearing solutions. mdpi.com

Conversion to this compound: This occurs in alkaline solutions. mdpi.com

Conversion to lead carbonate: This is done using carbonate solutions, such as sodium carbonate (Na₂CO₃) or sodium hydroxide (B78521) (NaOH). mdpi.comscirp.org

In the carbonate desulfurization process, lead sulfate reacts with sodium carbonate to form lead carbonate and sodium sulfate. stcitaly.com The lead carbonate can then be decomposed to lead oxide at high temperatures. nih.gov This process significantly reduces the sulfur content in the lead paste. For example, one study showed a reduction in sulfur content from 7.87% to 0.26%. nih.gov

Implementing a desulfurization step can lead to a significant reduction in SO₂ emissions, with one study reporting a decrease of approximately 55%. scirp.orgresearchgate.net It also reduces the amount of slag produced during smelting and can lower energy consumption. stcitaly.com

Nanotechnology offers promising and innovative solutions for the remediation of lead contamination in both water and soil. e3s-conferences.orgresearchgate.net Nanomaterials, with their high surface area-to-volume ratio and unique physicochemical properties, are highly effective at removing pollutants. e3s-conferences.orgiau.ir

Nanomaterials for Lead Removal:

Various types of nanomaterials have been investigated for their ability to remove lead, including:

Metal Oxide Nanoparticles: Iron oxide (Fe₃O₄), titanium dioxide (TiO₂), and manganese dioxide (MnO₂) nanoparticles have been extensively studied for their ability to adsorb heavy metals. frontiersin.org Fe₃O₄ nanoparticles, in particular, have shown high efficiency in removing lead from aqueous solutions. frontiersin.orgnih.gov Zinc oxide (ZnO) based nanocomposites have also demonstrated high removal percentages for lead ions. emerald.com

Carbon-Based Nanomaterials: Carbon nanotubes (CNTs) have a high potential to retain and reduce the bioavailability of contaminants in soil due to their strong adsorption capacities. rsc.org

Nanocomposites: Combining different nanomaterials can enhance their remediation capabilities. For example, a nanocomposite of montmorillonite (B579905) and carbon exhibited a remarkable adsorption capacity of 247.86 mg/g for lead ions. frontiersin.org Biochar-supported nanoparticles, such as nano zero-valent iron (nZVI) doped biochar, have been used for the immobilization of contaminants in soil. rsc.org Doping activated orange peel with selenium nanoparticles has also been shown to be an efficient adsorbent for lead. frontiersin.org

Mechanisms of Nanoparticle Remediation:

Nanoparticles remove lead and other heavy metals through several mechanisms:

Adsorption: The large surface area of nanoparticles provides numerous sites for lead ions to bind. encyclopedia.pub This can involve physical adsorption or chemical interactions (chemisorption). frontiersin.orgmdpi.com

Ion Exchange: Metal ions can be exchanged with ions present on the surface of the nanomaterial. frontiersin.orgencyclopedia.pub

Surface Complexation: Functional groups on the nanoparticle surface can form stable complexes with lead ions. researchgate.netfrontiersin.org

Precipitation: Nanoparticles can induce the precipitation of lead ions into insoluble forms. frontiersin.orgencyclopedia.pub

Catalysis: Some nanoparticles can catalytically degrade or transform pollutants into less harmful substances. e3s-conferences.org

The following table summarizes the lead removal capacities of various nanomaterials.

Table 2: Lead Removal Capacities of Various Nanomaterials

Nanomaterial
Adsorption Capacity (mg/g)
Reference
Nano adsorbent montmorillonite/carbon
247.86
 tu.ac.th
Fe₃O₄ nanoparticles
36
 tu.ac.th
Manganese oxide (MnO₂) nanoflowers
239.7
Magnetite nanoparticles
41.66
 encyclopedia.pub
CSt-ZnO nanocomposite
256.4
 frontiersin.org

Table 3: Compound Names and PubChem CIDs

Compound Name	PubChem CID
This compound	14827
Lead	5352425
Lead Sulfate	74955
Lead Carbonate	8094
Sodium Carbonate	10340
Sodium Hydroxide	14798
Acetic Acid	176
Hydrogen Peroxide	784
Iron(II) Sulfate	24393
Calcium Chloride	5284359
Ammonium Sulfate	6097028
Carbon Dioxide	280
Sulfur Dioxide	1119
Iron Oxide (Fe₃O₄)	3084603
Titanium Dioxide	26042
Manganese Dioxide	14800
Zinc Oxide	14806
Selenium	5359349
Cadmium	23973
Chromium	23976
Mercury	23931
Arsenic	23986
Zinc	23994
Copper	23979
Cobalt	1047
Nickel	935
Phenol	996
Oxalic Acid	971
Potassium Oxalate	11419
Sodium Citrate	6224
Ammonia	222
Carbon	5462310
Chitosan	71853
Lignin	449264
Montmorillonite	14575
Zeolites	Not applicable (class of minerals)

Future Research Directions and Emerging Trends in Lead Monoxide Studies

Development of Novel Synthesis Methods for Enhanced Control over Properties

A significant thrust in future PbO research will be the development of advanced synthesis methodologies that offer precise control over the material's properties. While traditional methods like the Barton pot and ball mill processes have been staples for industrial production, newer techniques are emerging to create tailored PbO nanostructures. sci-hub.st The goal is to move beyond bulk production and enable the fabrication of PbO with specific particle sizes, shapes, crystal structures (α-PbO vs. β-PbO), and surface areas. sci-hub.stmdpi.com

Recent progress has been made in methods such as sol-gel synthesis, hydrothermal techniques, sonochemical methods, and laser ablation. nottingham.ac.ukijcps.orgchemrevlett.comacs.org For instance, the sonochemical method has been demonstrated as a facile and cost-effective route for preparing nano-sized lead(II) complexes which can then be calcined to form nano-sized lead oxide particles. chemrevlett.com Researchers are also exploring one-step methods for the direct oxidation of lead nitrate (B79036) to control the shape and morphology of PbO nanostructures without the need for complex techniques or catalysts. ccsenet.org

Future work will likely focus on refining these methods to achieve even greater control and to produce materials with enhanced characteristics for specific applications. mdpi.comccsenet.org This includes developing low-cost, facile, and environmentally friendly synthetic approaches to meet the demands of industrial applications. mdpi.com

Exploration of New Application Domains for Lead Monoxide Nanostructures

The unique electronic and optical properties of this compound nanostructures, stemming from the quantum confinement effect, make them promising candidates for a variety of new applications, particularly in nanophotonics and electronics. mdpi.com Emerging research is focused on leveraging these properties for devices such as photodetectors, sensors, and in photocatalysis. mdpi.compciplindia.com

PbO nanostructures, including nanoparticles, nanowires, and nanosheets, have demonstrated potential in:

Gas Sensing: Lead nanoparticles are used to manufacture volatile organic compound (VOC) sensors, which are critical for safety in industries like mining and construction. pciplindia.com

Photocatalysis: PbO has been investigated for the photodegradation of organic pollutants. acs.org For instance, PbO implanted on titanium dioxide has been shown to act as a visible-light-active photocatalyst. acs.org

Energy Storage: Nanostructured PbO is being explored as a precursor for active materials in lead-acid batteries to enhance discharge capacity and operational life. nottingham.ac.uk There is also interest in its use in supercapacitors. mdpi.com

Biomedical Applications: Lead oxide nanoparticles are being researched for their potential in synthesizing anticancer and antimicrobial drugs due to their antioxidative properties. pciplindia.comresearchgate.net

Future research will likely expand into multifunctional PbO nanostructures, such as doped PbO or PbO-based heterostructures, to significantly improve performance. mdpi.com The development of 3D hierarchical PbO nanostructures is also a significant area of interest due to their unique properties compared to lower-dimensional structures. mdpi.com

Advanced Computational Modeling and Simulation of PbO Systems

Computational modeling and simulation are becoming indispensable tools for understanding and predicting the behavior of this compound systems. scidac.govtaylorfrancis.com These methods allow researchers to investigate the material's properties at the atomic and molecular levels, providing insights that can guide experimental work. scidac.gov

Key areas of focus for computational studies include:

Thermodynamic Modeling: Models are being developed to understand the activity of lead oxide in complex slag systems, which is crucial for metallurgical processes. researchgate.net

Electronic and Optical Properties: Theoretical predictions and experimental confirmations have shown that PbO has excellent semiconductor properties, including a tunable bandgap and high carrier mobility. mdpi.com Advanced simulations can further elucidate these properties in different nanostructures.

Phase Transformations: Computational models can help in understanding the conditions that govern the transformation between the α-PbO (litharge) and β-PbO (massicot) phases. google.com

Material Design: By simulating the effects of doping or the creation of heterostructures, computational methods can accelerate the discovery of new PbO-based materials with enhanced functionalities. najah.edu

The integration of artificial intelligence and machine learning with traditional computational methods is an emerging trend that promises to further accelerate the analysis and design of complex PbO systems. mdpi.com

Interdisciplinary Research at the Interface of Materials Science, Biology, and Environmental Science

The multifaceted nature of this compound lends itself to interdisciplinary research, bridging materials science with biology and environmental science. solubilityofthings.comcmich.edu This collaborative approach is essential for addressing complex challenges related to both the applications and the environmental impact of PbO.

Materials Science: Research continues to focus on synthesizing and characterizing novel PbO nanostructures and understanding their fundamental properties. acs.org This includes creating materials for electronics, energy storage, and optical devices. pciplindia.comresearchandmarkets.com

Biology and Medicine: The antimicrobial and anticancer properties of PbO nanoparticles are being explored, which requires collaboration between materials scientists and biologists to assess efficacy and biocompatibility. pciplindia.comresearchgate.netresearchgate.net Research into the toxicological effects of lead compounds also falls at this intersection. najah.edu

Environmental Science: A significant area of interdisciplinary research is the development of PbO-based materials for environmental remediation, such as the photocatalytic degradation of pollutants in water. acs.orgnajah.edu Conversely, understanding the environmental fate and potential toxicity of PbO nanoparticles is a critical area of study to ensure their safe and sustainable use. researchgate.net

Future interdisciplinary efforts will be crucial for developing innovative solutions for cleaner water resources, renewable energy, and public health, while also mitigating any potential environmental risks. najah.eduresearchgate.net

Sustainable and Green Approaches in this compound Research and Application

In line with global trends towards sustainability, there is a growing emphasis on developing green and eco-friendly approaches throughout the lifecycle of this compound research and application. mdpi.com This includes the synthesis, use, and disposal of PbO-containing materials.

Key aspects of this trend include:

Green Synthesis: Researchers are increasingly focused on "green synthesis" methods for PbO nanoparticles, which utilize non-toxic solvents and plant extracts as reducing and stabilizing agents. researchgate.netfrontiersin.org These methods aim to be simple, sustainable, and environmentally benign. frontiersin.org For example, extracts from plants like Magnifera indica have been used to synthesize PbO nanoparticles. frontiersin.org

Sustainable Applications: There is a drive to use PbO in applications that contribute to sustainability, such as in renewable energy technologies like thin-film solar cells. researchandmarkets.com

Waste Reduction and Recycling: Efforts are being made to develop cleaner production methods and recycling options for lead oxide materials to minimize waste. researchandmarkets.com This includes exploring the use of recycled scrap lead paste as a raw material for synthesizing lead oxide nanoparticles. nottingham.ac.uk

Eco-friendly Remediation: The use of PbO in photocatalysis for degrading common industrial pollutants like Methylene Blue represents a green application for environmental remediation. frontiersin.org

The future of this compound research will likely see a continued shift towards these sustainable practices, driven by both regulatory pressures and a growing awareness of environmental responsibility. researchgate.netjddhs.com

Q & A

Q. How can researchers mitigate bias when interpreting PbO’s health risks in occupational settings?

• Methodological Answer : Use blind analysis for histopathology scoring and ICP-MS quantification. Compare results against NIOSH RELs (0.1 mg/m³ TWA) and ACGIH TLVs. Disclose funding sources and employ third-party peer review for conflict-of-interest mitigation .